Cas no 2092612-17-2 ([3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxy-phenyl]azinate)

[3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxy-phenyl]azinate is a specialized chemical compound featuring a chloromethyl and difluoromethyl substituent on a hydroxy-substituted phenyl ring, coupled with an azinate functional group. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly for constructing complex heterocycles or as an intermediate in pharmaceutical and agrochemical applications. The chloromethyl group offers nucleophilic substitution potential, while the difluoromethyl moiety enhances metabolic stability and lipophilicity in derived compounds. The hydroxy group provides additional functionalization sites. Its balanced reactivity and stability make it suitable for controlled modifications in multi-step synthesis. Proper handling is required due to its potential sensitivity to moisture and reactive functional groups.

[3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxy-phenyl]azinate structure

2092612-17-2 structure

Product Name:[3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxy-phenyl]azinate

CAS No:2092612-17-2

MF:C₈H₆ClF₂NO₃

MW:237.587948322296

CID:5183702

Update Time:2025-06-08

[3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxy-phenyl]azinate Chemical and Physical Properties

Names and Identifiers

- [3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxy-phenyl]azinate
- Inchi： 1S/C8H6ClF2NO3/c9-3-4-1-5(12(14)15)2-6(7(4)13)8(10)11/h1-2,8,13H,3H2
- InChI Key： JDDGFPATWDEQEB-UHFFFAOYSA-N
- SMILES： C1(O)=C(C(F)F)C=C([N+]([O-])=O)C=C1CCl

[3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxy-phenyl]azinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Apollo Scientific	PC520306-1g	[3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxy-phenyl]azinate	2092612-17-2		1g	£1096.00	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1589631-1g	N-(3-(chloromethyl)-5-(difluoromethyl)-4-hydroxyphenyl)azinate	2092612-17-2	98%	1g	￥18296	2023-03-11

[3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxy-phenyl]azinate Related Literature

1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
2. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
5. Alt-proteins: A promising future

Additional information on [3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxy-phenyl]azinate

Research Briefing on [3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxy-phenyl]azinate (CAS: 2092612-17-2): Recent Advances and Applications

The compound [3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxy-phenyl]azinate (CAS: 2092612-17-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug development.

Recent studies have highlighted the role of [3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxy-phenyl]azinate as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymatic pathways. Its structural features, including the chloromethyl and difluoromethyl groups, contribute to its reactivity and binding affinity, making it a promising candidate for further optimization in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy in inhibiting a class of enzymes involved in inflammatory responses. The study utilized a combination of in vitro assays and computational modeling to elucidate the compound's binding mode, revealing a high affinity for the active site of the target enzyme. These findings suggest potential applications in the treatment of chronic inflammatory diseases.

Another notable advancement involves the compound's use in proteolysis-targeting chimeras (PROTACs). A recent preprint on bioRxiv detailed the incorporation of [3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxy-phenyl]azinate into a PROTAC scaffold, resulting in enhanced degradation of a clinically relevant oncogenic protein. This innovative approach underscores the compound's versatility in targeted protein degradation strategies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Researchers are actively exploring modifications to improve solubility and metabolic stability while retaining the compound's biological activity. Collaborative efforts between academic and industrial laboratories are expected to accelerate the translation of these findings into preclinical candidates.

In conclusion, [3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxy-phenyl]azinate (CAS: 2092612-17-2) represents a valuable chemical entity with diverse applications in drug discovery. Continued research into its structure-activity relationships and therapeutic potential is warranted to fully exploit its capabilities in addressing unmet medical needs.